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Compound of Interest

Compound Name: 2-Bromocyclopentane-1,3-dione

Cat. No.: B086840 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Limited specific stability data for 2-Bromocyclopentane-1,3-dione is available in

the public domain. The following guide is based on the general chemical properties of α-

haloketones and β-dicarbonyl compounds, supplemented with information on structurally

similar molecules.

Introduction
2-Bromocyclopentane-1,3-dione is a reactive synthetic intermediate of significant interest in

medicinal chemistry and drug development. Its utility is derived from the presence of multiple

reactive sites: an electrophilic carbon bearing a bromine atom and two carbonyl groups. This

inherent reactivity, however, also predisposes the molecule to potential degradation, making a

thorough understanding of its stability and appropriate storage conditions paramount for

ensuring its quality, and the integrity of its use in sensitive downstream applications. This guide

provides a comprehensive overview of the known and inferred stability profile of 2-
Bromocyclopentane-1,3-dione, recommended storage conditions, and general protocols for

handling and stability assessment.

Physicochemical Properties
A summary of the key physicochemical properties of 2-Bromocyclopentane-1,3-dione is

presented in Table 1.
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Property Value Reference

Molecular Formula C₅H₅BrO₂ [1]

Molecular Weight 177.00 g/mol [1]

Appearance Solid (inferred)

Melting Point Not available

CAS Number 14203-24-8 [1]

Stability Profile
The stability of 2-Bromocyclopentane-1,3-dione is influenced by several factors, including

temperature, light, moisture, and pH. Due to its chemical structure, it is susceptible to several

degradation pathways.

Thermal Stability
While specific studies on the thermal decomposition of 2-Bromocyclopentane-1,3-dione are

not readily available, α-haloketones, in general, can be thermally labile. At elevated

temperatures, decomposition can occur, potentially leading to the elimination of hydrogen

bromide and the formation of unsaturated dicarbonyl species or other rearrangement products.

For a structurally related compound, 2-bromocyclohexane-1,3-dione, storage at 2-8°C is

recommended, suggesting that elevated temperatures should be avoided.

Hydrolytic Stability
The presence of the α-bromo-β-dicarbonyl moiety suggests a susceptibility to hydrolysis,

particularly under basic or strongly acidic conditions. The electrophilic carbon atom attached to

the bromine is a prime target for nucleophilic attack by water or hydroxide ions, which would

lead to the formation of 2-hydroxycyclopentane-1,3-dione and hydrobromic acid. The rate of

hydrolysis is expected to increase with increasing pH.

Photostability
α-Haloketones can be sensitive to light. Photolytic cleavage of the carbon-bromine bond can

generate radical intermediates, which can then participate in a variety of secondary reactions,
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leading to decomposition. Irradiation of α-bromoketones can lead to the formation of α,β-

unsaturated ketones through the elimination of HBr[2][3]. Therefore, protection from light is a

critical aspect of storage and handling.

Recommended Storage Conditions
Based on the stability profile of related compounds, the following storage conditions are

recommended to ensure the long-term integrity of 2-Bromocyclopentane-1,3-dione.

Parameter Recommended Condition Rationale

Temperature 2-8°C (Refrigerated)

To minimize thermal

degradation and slow down

potential decomposition

reactions.

Atmosphere
Inert gas (e.g., Argon,

Nitrogen)

To prevent oxidation and

reactions with atmospheric

moisture.

Light
Amber vial or protection from

light

To prevent photolytic

degradation.

Container
Tightly sealed, inert material

(e.g., glass)

To prevent contamination and

reaction with container

materials.

Moisture Store in a dry environment To minimize hydrolysis.

For solutions, storage at lower temperatures (-20°C or -80°C) in a suitable anhydrous solvent is

advisable for extended stability.

Potential Degradation Pathways
The primary degradation pathways for 2-Bromocyclopentane-1,3-dione are inferred from the

known reactivity of α-haloketones and β-dicarbonyl compounds.
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Inferred degradation pathways for 2-Bromocyclopentane-1,3-dione.

Handling and Safety Precautions
2-Bromocyclopentane-1,3-dione is expected to be a hazardous substance. Based on data for

similar compounds, it is likely to be harmful if swallowed, cause skin and eye irritation, and may

cause respiratory irritation[1].

General Handling Guidelines:

Work in a well-ventilated area, preferably in a chemical fume hood.
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Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Avoid inhalation of dust or vapors.

Prevent contact with skin and eyes.

Handle away from heat, sparks, and open flames.

Avoid contact with strong oxidizing agents and strong bases.

Experimental Protocols
Due to the lack of specific published stability studies for 2-Bromocyclopentane-1,3-dione, a

general experimental workflow for assessing its stability is proposed.
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Experimental Setup

Analysis

Data Interpretation

Prepare solutions of
2-Bromocyclopentane-1,3-dione

in relevant solvents

Expose aliquots to stress conditions:
- Elevated Temperature (e.g., 40°C, 60°C)

- High Humidity (e.g., 75% RH)
- Light (ICH guidelines)

Store control samples under
recommended conditions (2-8°C, dark)

Withdraw samples at
predetermined time points

(e.g., 0, 1, 2, 4 weeks)

Analyze samples by a stability-indicating
HPLC-UV method

Identify degradation products
using LC-MS

Quantify the remaining parent compound
and the formation of degradants

Determine degradation kinetics
and calculate shelf-life

Click to download full resolution via product page

General workflow for a stability study of 2-Bromocyclopentane-1,3-dione.
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Proposed Analytical Method for Stability Assessment:

A stability-indicating High-Performance Liquid Chromatography (HPLC) method with UV

detection would be the primary tool for assessing the purity and degradation of 2-
Bromocyclopentane-1,3-dione.

Column: A C18 reversed-phase column is a suitable starting point.

Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., phosphate buffer,

pH 3-4) and an organic solvent (e.g., acetonitrile or methanol) would likely provide good

separation of the parent compound from its more polar degradation products.

Detection: UV detection at a wavelength corresponding to the absorbance maximum of the

dicarbonyl chromophore.

Validation: The method should be validated to demonstrate its ability to separate the parent

compound from potential degradation products and to be accurate, precise, and linear.

For the identification of unknown degradation products, Liquid Chromatography-Mass

Spectrometry (LC-MS) would be an invaluable tool.

Conclusion
While specific stability data for 2-Bromocyclopentane-1,3-dione is scarce, a conservative

approach to its storage and handling is warranted based on the known reactivity of the α-

haloketone and β-dicarbonyl functionalities. Storage at refrigerated temperatures, under an

inert atmosphere, and protected from light and moisture is crucial to maintain its integrity.

Researchers and drug development professionals should perform their own stability

assessments under conditions relevant to their intended applications to ensure the quality and

reliability of this important synthetic intermediate. Further research into the specific degradation

pathways and kinetics for this compound would be highly beneficial to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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